Cas no 111477-17-9 (Imidazo[1,2-a]pyridin-8-ylmethanol)

• Product Name: Imidazo[1,2-a]pyridin-8-ylmethanol
• CAS No: 111477-17-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD13183234
• CID: 1040601
• PubChem ID: 11029987
• Update Time: 2025-06-08

Imidazo[1,2-a]pyridin-8-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-8-ylmethanol
• IMidazo[1,2-a]pyridine-8-Methanol
• 8-hydroxymethylimidazo[1,2-a]pyridine
• AK103891
• ANW-64382
• CTK8C0243
• KB-52594
• PB25508
• SureCN2315461
• 8-(Hydroxymethyl)imidazo[1,2-a]pyridine
• MFCD13183234
• {imidazo[1,2-a]pyridin-8-yl}methanol
• SCHEMBL2315461
• P11610
• F2185-0500
• GXRHUJOMCLYOGR-UHFFFAOYSA-N
• AS-50985
• EN300-190802
• DTXSID30452452
• CS-0049338
• 111477-17-9
• AKOS016006225
• SY098806
• DB-108990

• MDL： MFCD13183234
• Inchi： 1S/C8H8N2O/c11-6-7-2-1-4-10-5-3-9-8(7)10/h1-5,11H,6H2
• InChI Key： GXRHUJOMCLYOGR-UHFFFAOYSA-N
• SMILES： OCC1=CC=CN2C=CN=C21

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 37.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridin-8-ylmethanol

Recent Advances in the Study of Imidazo[1,2-a]pyridin-8-ylmethanol (CAS: 111477-17-9): A Comprehensive Research Brief

Imidazo[1,2-a]pyridin-8-ylmethanol (CAS: 111477-17-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of anti-inflammatory, antiviral, and anticancer therapies. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structure, featuring an imidazo[1,2-a]pyridine core with a hydroxymethyl substituent at the 8-position, makes it an attractive candidate for medicinal chemistry. Recent synthetic methodologies have focused on optimizing the yield and purity of Imidazo[1,2-a]pyridin-8-ylmethanol, with notable advancements in catalytic processes and green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis route that significantly reduces reaction time and improves scalability.

In terms of biological activity, Imidazo[1,2-a]pyridin-8-ylmethanol has demonstrated promising results in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters (2023) revealed its potent inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its antiviral properties have been investigated, with preliminary data indicating activity against RNA viruses, including SARS-CoV-2 variants.

Another area of interest is the compound's role in cancer therapy. A 2024 study in Molecular Cancer Therapeutics explored its mechanism of action in inducing apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study identified key molecular targets, paving the way for further structure-activity relationship (SAR) studies to optimize its efficacy and reduce off-target effects.

Despite these advancements, challenges remain in the clinical translation of Imidazo[1,2-a]pyridin-8-ylmethanol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry are essential to accelerate its development into a viable therapeutic agent.

In conclusion, Imidazo[1,2-a]pyridin-8-ylmethanol (CAS: 111477-17-9) represents a promising scaffold in drug discovery, with diverse pharmacological applications. Continued research into its synthesis, mechanism of action, and therapeutic potential will be critical in unlocking its full clinical value. This brief underscores the importance of interdisciplinary collaboration to advance the field and bring novel treatments to patients.